Cas no 71548-53-3 (methyl 1-hexyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-hexyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 71548-53-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 1753167
• PubChem ID: 3054633
• Update Time: 2025-04-21

methyl 1-hexyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-hexyl-5-oxopyrrolidine-3-carboxylate
• 3-pyrrolidinecarboxylic acid, 1-hexyl-5-oxo-, methyl ester
• 1-Hexyl-5-oxo-3-pyrrolidinecarboxylic acid methyl ester
• BRN 0399214
• DTXSID30872055
• methyl 1-hexyl-5-oxo-pyrrolidine-3-carboxylate
• SCHEMBL121038
• 1-Hexyl-4-methyloxycarbonyl-2-pyrrolidone
• 71548-53-3

• Inchi： 1S/C12H21NO3/c1-3-4-5-6-7-13-9-10(8-11(13)14)12(15)16-2/h10H,3-9H2,1-2H3
• InChI Key： GJHNTLQYACBIND-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1CCCCCC

Computed Properties

• Exact Mass: 227.15223
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 339.6°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.472
• PSA: 46.61